Cas no 5956-87-6 (Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl- (6CI,9CI))

Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl- (6CI,9CI) structure
5956-87-6 structure
Product Name:Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl- (6CI,9CI)
CAS No:5956-87-6
MF:C19H17N3O
MW:303.357784032822
CID:369721
PubChem ID:151289
Update Time:2025-04-19

Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl- (6CI,9CI)
    • 14-methyl-7,8,13b,14-tetrahydroindolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(13H)-one
    • 14-methyl-8,13,13b,14-tetrahydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one
    • EVODIAMINE
    • Evodiamine, (+)-
    • Indol(2',3':3,4)pyrido(2,1-b)quinazolin-5(7H)-one, 8,13,13b,14-tetra
    • Indol(2',3':3,4)pyrido(2,1-b)quinazolin-5(7H)-one, 8,13,13b,14-tetrahydro-14-methyl-, (13bS)-
    • N14-methyl-7,8,13,13b-tetrahydroindolo-[2',3':3,4]pyrido[2,1-b]quinazolin-5-one
    • (+/-)-Evodiamine
    • AC-24421
    • s2382
    • Q5418554
    • HY-N0114A
    • 518-18-3
    • Evodiamine (Isoevodiamine)
    • Isoevodiamine
    • CHEBI:95196
    • NSC-258314
    • 21-methyl-3,13,21-triazapentacyclo[11.8.0.02,10.04,9.015,20] henicosa-2(10),4,6,8,15,17,19-heptaen-14-one
    • ( inverted exclamation markA)-Evodiamine
    • Oprea1_236793
    • AKOS015894237
    • DTXSID401347170
    • NS00018360
    • T72558
    • (1S)-21-methyl-3,13,21-triazapentacyclo[11.8.0.0^{2,10.0^{4,9.0^{15,20]henicosa-2(10),4,6,8,15,17,19-heptaen-14-one
    • CHEMBL81925
    • 5956-87-6
    • NCGC00163553-02
    • Evodiamine;
    • SureCN682158
    • CS-0173730
    • NSC258314
    • LSM-6483
    • 8,13,13b,14-tetrahydro-14-methylindolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7h)-one
    • BDBM50016250
    • NCGC00163553-03
    • E1012
    • MFCD06407824
    • AC1L9C8E
    • 21-methyl-3,13,21-triazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4,6,8,15,17,19-heptaen-14-one
    • (?)-Evodiamine
    • NCGC00163553-01
    • Indolo(2',3':3,4)pyrido(2,1-b)quinazolin-5(7H)-one, 8,13,13b,14-tetrahydro-14-methyl-
    • BRD-A68631409-001-01-3
    • SR-05000002159-2
    • SR-05000002159
    • AS-15078
    • XE178590
    • BCP9000671
    • CCG-208627
    • FT-0651829
    • Indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one,8,13,13b,14-tetrahydro-14-methyl-, (13bS)-
    • Evodiamine, Evodia rutaecarpa
    • PubChem18244
    • MFCD00016673
    • SCHEMBL139349
    • Inchi: 1S/C19H17N3O/c1-21-16-9-5-3-7-14(16)19(23)22-11-10-13-12-6-2-4-8-15(12)20-17(13)18(21)22/h2-9,18,20H,10-11H2,1H3
    • InChI Key: TXDUTHBFYKGSAH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N(C)C2C3=C(C4C=CC=CC=4N3)CCN21

Computed Properties

  • Exact Mass: 303.137162174g/mol
  • Monoisotopic Mass: 303.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.3Ų
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